Cas no 89193-22-6 (trimethyl-1H-pyrazol-4-ol)

• Product Name: trimethyl-1H-pyrazol-4-ol
• CAS No: 89193-22-6
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD20441530
• CID: 609279
• PubChem ID: 12498505
• Update Time: 2025-04-23

trimethyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 1,3,5-trimethyl-
• 1,3,5-trimethylpyrazol-4-ol
• trimethyl-1H-pyrazol-4-ol
• 1,3,5-Trimethyl-1H-pyrazol-4-ol (ACI)
• 4-Hydroxy-1,3,5-trimethylpyrazole
• Z1255606287
• AKOS014319274
• SCHEMBL275172
• 1,3,5-trimethyl-1H-pyrazol-4-ol
• 89193-22-6
• AS-48524
• HAJMFBQNIMHGFE-UHFFFAOYSA-N
• CS-0112879
• EN300-85121
• F50510
• DS-020842
• MFCD20441530
• DTXSID90500468

• MDL： MFCD20441530
• Inchi： 1S/C6H10N2O/c1-4-6(9)5(2)8(3)7-4/h9H,1-3H3
• InChI Key： HAJMFBQNIMHGFE-UHFFFAOYSA-N
• SMILES： OC1=C(C)N(C)N=C1C

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on trimethyl-1H-pyrazol-4-ol

1H-Pyrazol-4-ol, 1,3,5-trimethyl- (CAS No. 89193-22-6): Properties, Applications, and Market Insights

1H-Pyrazol-4-ol, 1,3,5-trimethyl- (CAS No. 89193-22-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trimethyl-substituted pyrazole derivative exhibits unique chemical properties that make it valuable for various industrial applications. With the molecular formula C6H10N2O, this compound belongs to the pyrazole family, known for their diverse biological activities and synthetic versatility.

The growing interest in 1,3,5-trimethyl-1H-pyrazol-4-ol stems from its potential as a building block in drug discovery and material science. Recent studies highlight its role as a precursor for pharmaceutical intermediates, particularly in the development of novel anti-inflammatory and antimicrobial agents. The compound's structural features, including its hydrogen-bonding capability and electron-rich aromatic system, contribute to its reactivity and molecular recognition properties.

In the current market landscape, 89193-22-6 has seen increased demand due to the pharmaceutical industry's focus on heterocyclic scaffolds for new drug development. The compound's stability and solubility profile make it particularly attractive for medicinal chemistry applications. Researchers are exploring its potential in creating selective enzyme inhibitors and receptor modulators, addressing current therapeutic challenges in metabolic disorders and neurological conditions.

The synthesis of 1H-Pyrazol-4-ol, 1,3,5-trimethyl- typically involves condensation reactions of appropriate β-diketones with hydrazine derivatives, followed by methylation steps. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. These advancements align with the chemical industry's growing emphasis on sustainable synthesis and atom economy.

Analytical characterization of CAS 89193-22-6 reveals distinct spectroscopic features. The compound shows characteristic NMR signals for the methyl groups (typically appearing between 2.0-2.5 ppm for 1H NMR) and the aromatic proton (around 5.5-6.5 ppm). Mass spectrometry analysis confirms the molecular ion peak at m/z 126, corresponding to its molecular weight. These analytical signatures are crucial for quality control in industrial production and research applications.

Beyond pharmaceutical applications, 1,3,5-trimethyl-1H-pyrazol-4-ol finds use in material science as a ligand for metal complexes. Its ability to coordinate with various transition metals has led to investigations into catalytic systems and functional materials. Recent studies explore its potential in creating novel coordination polymers with interesting magnetic or optical properties, addressing current needs in sensor technology and electronic materials.

The safety profile of 89193-22-6 has been extensively studied, with proper handling procedures established for laboratory and industrial settings. While not classified as hazardous under standard conditions, appropriate personal protective equipment is recommended when working with this compound. Storage typically requires protection from moisture and extreme temperatures to maintain stability over extended periods.

Market trends indicate steady growth for 1H-Pyrazol-4-ol, 1,3,5-trimethyl-, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. Suppliers are increasingly offering this compound in various purity grades (98%, 99%) and packaging options to meet diverse research and production needs. The current price range reflects its status as a specialty chemical with significant value-added potential in advanced applications.

Future research directions for CAS 89193-22-6 include exploring its potential in bioconjugation chemistry and prodrug design. The compound's modifiable hydroxyl group presents opportunities for creating targeted drug delivery systems. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced biological activity or material properties, accelerating the discovery process.

For researchers working with 1,3,5-trimethyl-1H-pyrazol-4-ol, proper analytical methods are essential. HPLC methods with reverse-phase columns (typically C18) using acetonitrile/water mobile phases have proven effective for purity assessment. The compound's UV absorption characteristics (λmax around 260-280 nm) facilitate convenient detection and quantification in various matrices.

In conclusion, 1H-Pyrazol-4-ol, 1,3,5-trimethyl- (CAS No. 89193-22-6) represents an important building block in modern chemical research and development. Its versatility across pharmaceutical, agrochemical, and material science applications ensures continued relevance in scientific innovation. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly significant role in addressing contemporary challenges in health and technology.